Cas no 1893211-19-2 (2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid)

2,2-Difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid is a fluorinated aromatic propanoic acid derivative characterized by its unique structural features, including difluorination at the β-position and a substituted phenyl ring. The presence of fluorine atoms enhances its metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy and fluoro substituents on the phenyl ring contribute to its electronic and steric properties, influencing reactivity and binding interactions. This compound is particularly useful in the development of bioactive molecules, where its fluorinated backbone can improve pharmacokinetic profiles. Its high purity and well-defined structure ensure reproducibility in research and industrial applications.
2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid structure
1893211-19-2 structure
Product Name:2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid
CAS No:1893211-19-2
MF:C10H9F3O3
MW:234.171873807907
CID:6213334
PubChem ID:116838216
Update Time:2025-05-20

2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid
    • 1893211-19-2
    • EN300-1970129
    • Inchi: 1S/C10H9F3O3/c1-16-8-3-2-7(11)4-6(8)5-10(12,13)9(14)15/h2-4H,5H2,1H3,(H,14,15)
    • InChI Key: NZQSUSZRYGJAIS-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(CC1C=C(C=CC=1OC)F)F

Computed Properties

  • Exact Mass: 234.05037863g/mol
  • Monoisotopic Mass: 234.05037863g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 46.5Ų

2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid Pricemore >>

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Additional information on 2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid

2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid (CAS No. 1893211-19-2): A Comprehensive Overview

The compound 2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid (CAS No. 1893211-19-2) is a fluorinated aromatic carboxylic acid with a unique structural configuration that makes it a subject of interest in various scientific and industrial applications. This compound belongs to the broader category of fluorinated organic compounds, which have gained significant attention due to their diverse properties and functionalities. The molecule consists of a propanoic acid backbone with two fluorine atoms attached to the second carbon and a substituted phenyl group at the third carbon. The phenyl group is further substituted with a fluoro group at the 5-position and a methoxy group at the 2-position, adding complexity and specificity to its structure.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid, allowing researchers to explore its potential in various fields. One of the most promising applications lies in the pharmaceutical industry, where fluorinated compounds are often utilized due to their enhanced bioavailability and stability. Studies have shown that this compound exhibits potential as a lead molecule in drug discovery, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

The structural uniqueness of CAS No. 1893211-19-2 also makes it a valuable component in material science applications. Its fluorinated backbone contributes to high thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Additionally, the presence of electron-withdrawing groups such as fluoro and methoxy substituents enhances its electronic properties, which can be exploited in the development of advanced materials for electronics and optoelectronics.

From an environmental perspective, understanding the behavior of 2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid in natural systems is crucial for assessing its potential impact on ecosystems. Recent research has focused on its biodegradation pathways and toxicity profiles, providing insights into its environmental fate. These studies are essential for ensuring sustainable practices in the synthesis and application of this compound.

In conclusion, CAS No. 1893211-19-2, or 2,2-difluoro-3-(5-fluoro-2-methoxyphenyl)propanoic acid, represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and application-oriented research, positions it as a key player in future innovations. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both scientific research and industrial development.

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